Cas no 84697-07-4 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) structure
84697-07-4 structure
Product Name:Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-07-4
MF:C30H53Cl3N2O
MW:564.113626241684
CID:727532
PubChem ID:3020079
Update Time:2025-04-19

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
    • (2,4-dichlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
    • (2,4-dichlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
    • (2,4-Dichlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
    • EINECS 283-716-8
    • 84697-07-4
    • NS00060943
    • Inchi: 1S/C30H52Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(35)33-23-19-24-34(2,3)26-27-21-22-28(31)25-29(27)32;/h21-22,25H,4-20,23-24,26H2,1-3H3;1H
    • InChI Key: WVCSJELIICFXBX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O)Cl.[Cl-]

Computed Properties

  • Exact Mass: 562.32200
  • Monoisotopic Mass: 562.322
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 22
  • Complexity: 515
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 6.73250

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Related Literature

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